Cas no 1369240-84-5 (4-Bromo-3-methyl-3H-imidazo[4,5-c]pyridine)

• Product Name: 4-Bromo-3-methyl-3H-imidazo[4,5-c]pyridine
• CAS No: 1369240-84-5
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 6628428
• PubChem ID: 82394449
• Update Time: 2024-01-14

4-Bromo-3-methyl-3H-imidazo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-c]pyridine, 4-bromo-3-methyl-
• 1369240-84-5
• 4-Bromo-3-methyl-3H-imidazo[4,5-c]pyridine

• Inchi： 1S/C7H6BrN3/c1-11-4-10-5-2-3-9-7(8)6(5)11/h2-4H,1H3
• InChI Key： FEDRERVMXNOPET-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC2N=CN(C)C1=2

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 356.8±45.0 °C(Predicted)
• pka: 4.34±0.30(Predicted)